Tributyl(4,5-dihydrofuran-2-yl)stannane
Overview
Description
Tributyl(4,5-dihydrofuran-2-yl)stannane is an organotin compound, also known as organostannane . It is used as a reactant in the palladium-catalyzed Stille coupling reaction to prepare furan-containing aryl derivatives by reacting with various aryl halides .
Synthesis Analysis
The synthesis of this compound involves the use of the Stille coupling reaction. This reaction is palladium-catalyzed and involves the reaction of the organostannane with various aryl halides .
Molecular Structure Analysis
The molecular formula of this compound is C16H32OSn . The exact mass is 360.147518 g/mol and the monoisotopic mass is also 360.147518 g/mol .
Chemical Reactions Analysis
This compound is used as a reactant in the Stille coupling reaction to prepare furan-containing aryl derivatives by reacting with various aryl halides . It can also be used to synthesize 2,3-dihydro-5-(2-methylphenyl)furan by coupling with 2-iodotoluene in the presence of a palladium catalyst .
Physical And Chemical Properties Analysis
This compound is a liquid at room temperature. It has a refractive index of 1.493 and a density of 1.128 g/mL at 25 °C .
Scientific Research Applications
1. Synthesis and Chemical Reactions
Organotin compounds like Tributyl[(Methoxymethoxy)Methyl]Stannane have been used as intermediates in synthesis processes. For example, they are involved in metalation reactions, serving as an addition to CO, and in protection reactions for oxygen-containing compounds. The synthesis process often involves reactants such as Boron trifluoride etherate and yields products like tributyl[(methoxymethoxy)methyl]stannane (Danheiser et al., 2003).
2. Preparation of Heterocyclic Compounds
Organotin reagents like Tributyl(3,3,3-trifluoro-1-propynyl)stannane are crucial for preparing various trifluoromethylated heterocyclic compounds. These compounds serve as useful building blocks for introducing functional groups such as aryl groups or iodine, demonstrating the utility of organotin compounds in crafting complex molecular structures (Hanamoto, Hakoshima, & Egashira, 2004).
3. Highly Diastereoselective Reactions
Compounds like Dibutyl(trifluoromethanesulfoxy)stannane have been utilized in highly diastereoselective hydrostannylation of allyl and homoallyl alcohols. These reactions result in stannylated alcohols with high diastereoselectivity, which is significant in the development of stereospecific pharmaceuticals and other complex organic molecules (Miura, Wang, & Hosomi, 2005).
Mechanism of Action
Target of Action
Tributyl(4,5-dihydrofuran-2-yl)stannane, also known as tributyl(2,3-dihydrofuran-5-yl)stannane, is an organotin compound . The primary targets of this compound are various aryl halides . Aryl halides are a class of organic compounds containing a halogen atom attached to an aromatic ring. They play a crucial role in many chemical reactions due to their reactivity.
Mode of Action
The compound interacts with its targets through a palladium-catalyzed Stille coupling reaction . In this reaction, the organotin compound (this compound) and the aryl halide undergo a cross-coupling reaction in the presence of a palladium catalyst . This results in the formation of furan-containing aryl derivatives .
Result of Action
The primary result of the action of this compound is the production of furan-containing aryl derivatives . These derivatives can have various molecular and cellular effects depending on their specific structures and the biological systems in which they are introduced. For example, they can be used to synthesize 2,3-dihydro-5-(2-methylphenyl)furan by coupling with 2-iodotoluene in the presence of a palladium catalyst .
Future Directions
properties
IUPAC Name |
tributyl(2,3-dihydrofuran-5-yl)stannane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5O.3C4H9.Sn/c1-2-4-5-3-1;3*1-3-4-2;/h1H,2,4H2;3*1,3-4H2,2H3; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTYBKWIPVOTUQI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=CCCO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H32OSn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20558912 | |
Record name | Tributyl(4,5-dihydrofuran-2-yl)stannane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20558912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
359.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
125769-77-9 | |
Record name | Tributyl(4,5-dihydrofuran-2-yl)stannane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20558912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tributyl(2,3-dihydrofuran-5-yl)stannane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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